Cas no 71404-99-4 ((S)-1-(Benzyloxy)-2-oxo-3-azetidinylcarbamic Acid Benzyl Ester)

71404-99-4 structure
Product name:(S)-1-(Benzyloxy)-2-oxo-3-azetidinylcarbamic Acid Benzyl Ester
(S)-1-(Benzyloxy)-2-oxo-3-azetidinylcarbamic Acid Benzyl Ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, [2-oxo-1-(phenylmethoxy)-3-azetidinyl]-, phenylmethylester, (S)-
- (S)-[1-(Benzyloxy)-2-oxo-3-azetidinyl]carbamic Acid Benzyl Ester
- (S)-[1-(phenylmethyloxy)-2-oxo-3-azetidinyl]carbamic acid phenylmethyl ester
- DTXSID00472288
- AKOS030242701
- 71404-99-4
- benzyl N-[(3S)-2-oxo-1-phenylmethoxyazetidin-3-yl]carbamate
- (S)-1-(Benzyloxy)-2-oxo-3-azetidinylcarbamic Acid Benzyl Ester
-
- Inchi: InChI=1S/C18H18N2O4/c21-17-16(11-20(17)24-13-15-9-5-2-6-10-15)19-18(22)23-12-14-7-3-1-4-8-14/h1-10,16H,11-13H2,(H,19,22)/t16-/m0/s1
- InChI Key: BOQJARCVFUIRKV-INIZCTEOSA-N
- SMILES: C1C(C(=O)N1OCC2=CC=CC=C2)NC(=O)OCC3=CC=CC=C3
Computed Properties
- Exact Mass: 326.12700
- Monoisotopic Mass: 326.12665706g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 431
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.9Ų
- XLogP3: 2.3
Experimental Properties
- PSA: 67.87000
- LogP: 2.58420
(S)-1-(Benzyloxy)-2-oxo-3-azetidinylcarbamic Acid Benzyl Ester Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | B287500-500mg |
(S)-[1-(Benzyloxy)-2-oxo-3-azetidinyl]carbamic Acid Benzyl Ester |
71404-99-4 | 500mg |
$ 764.00 | 2023-04-18 | ||
TRC | B287500-1000mg |
(S)-[1-(Benzyloxy)-2-oxo-3-azetidinyl]carbamic Acid Benzyl Ester |
71404-99-4 | 1g |
$ 1355.00 | 2023-04-18 | ||
TRC | B287500-50mg |
(S)-[1-(Benzyloxy)-2-oxo-3-azetidinyl]carbamic Acid Benzyl Ester |
71404-99-4 | 50mg |
$ 98.00 | 2023-04-18 | ||
TRC | B287500-1g |
(S)-[1-(Benzyloxy)-2-oxo-3-azetidinyl]carbamic Acid Benzyl Ester |
71404-99-4 | 1g |
$ 1110.00 | 2022-06-07 | ||
TRC | B287500-100mg |
(S)-[1-(Benzyloxy)-2-oxo-3-azetidinyl]carbamic Acid Benzyl Ester |
71404-99-4 | 100mg |
$ 173.00 | 2023-04-18 | ||
A2B Chem LLC | AC57664-50mg |
(S)-[1-(Benzyloxy)-2-oxo-3-azetidinyl]carbamic Acid Benzyl Ester |
71404-99-4 | 50mg |
$216.00 | 2024-04-19 | ||
A2B Chem LLC | AC57664-250mg |
(S)-[1-(Benzyloxy)-2-oxo-3-azetidinyl]carbamic Acid Benzyl Ester |
71404-99-4 | 250mg |
$507.00 | 2024-04-19 | ||
TRC | B287500-250mg |
(S)-[1-(Benzyloxy)-2-oxo-3-azetidinyl]carbamic Acid Benzyl Ester |
71404-99-4 | 250mg |
$ 397.00 | 2023-04-18 | ||
A2B Chem LLC | AC57664-100mg |
(S)-[1-(Benzyloxy)-2-oxo-3-azetidinyl]carbamic Acid Benzyl Ester |
71404-99-4 | 100mg |
$289.00 | 2024-04-19 |
(S)-1-(Benzyloxy)-2-oxo-3-azetidinylcarbamic Acid Benzyl Ester Related Literature
-
David T. Carey,Francis S. Mair,Robin G. Pritchard,John E. Warren,Rebecca J. Woods Dalton Trans., 2003, 3792-3798
-
Alina Karabchevsky,Eran Falek,Yakov Greenberg,Michael Elman,Yaakov Keren,Ioseph Gurwich Nanoscale Adv., 2020,2, 2977-2985
-
Irina Akhmetova,Konstantin Schutjajew,Tim Tichter,Carsten Prinz,Inês C. B. Martins,Dominik Al-Sabbagh,Christina Roth,Franziska Emmerling CrystEngComm, 2019,21, 5958-5964
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